Cas no 14628-67-2 (14628-67-2)

• Product Name: 14628-67-2
• CAS No: 14628-67-2
• MF: C₁₀H₈N₄
• MW: 184.19732093811
• CID: 903666
• PubChem ID: 303673
• Update Time: 2025-04-19

14628-67-2 Chemical and Physical Properties

Names and Identifiers

• 3-methyl-pyrrolo[1,5-b,2,3-c']dipyridazine
• 3-methylpyrrolo[1,2-b:5,4-c']dipyridazine
• NSC193039
• NSC-193039
• 14628-67-2
• DTXSID60307587

• Inchi： 1S/C10H8N4/c1-7-5-8-6-9-3-2-4-11-14(9)10(8)13-12-7/h2-6H,1H3
• InChI Key： XNBPNOBVDOCUNP-UHFFFAOYSA-N
• SMILES： N12C3C(=CC(C)=NN=3)C=C1C=CC=N2

Computed Properties

• Exact Mass: 184.07504
• Monoisotopic Mass: 184.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.08
• LogP: 1.58590